2-[(2,5-Dimethylphenyl)methylsulfanyl]-1-naphthalen-2-ylsulfonyl-4,5-dihydroimidazole

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-1-naphthalen-2-ylsulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C22H22N2O2S2/c1-16-7-8-17(2)20(13-16)15-27-22-23-11-12-24(22)28(25,26)21-10-9-18-5-3-4-6-19(18)14-21/h3-10,13-14H,11-12,15H2,1-2H3
• InChI Key: GEGOGIZSIAYGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NCCN2S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H22N2O2S2
• Molecular Weight: 410.6 g/mol

Description

The compound “2-[(2,5-Dimethylphenyl)methylsulfanyl]-1-naphthalen-2-ylsulfonyl-4,5-dihydroimidazole” is an organic compound containing a dihydroimidazole ring, which is a five-membered ring with two nitrogen atoms, two carbon atoms, and two double bonds. This ring is substituted with a naphthalene sulfonyl group and a 2,5-dimethylphenyl methylsulfanyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the dihydroimidazole ring, possibly through a cyclization reaction. The naphthalene sulfonyl group and the 2,5-dimethylphenyl methylsulfanyl group would likely be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the dihydroimidazole ring, the naphthalene sulfonyl group, and the 2,5-dimethylphenyl methylsulfanyl group. The presence of these groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the dihydroimidazole ring, the naphthalene sulfonyl group, and the 2,5-dimethylphenyl methylsulfanyl group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dihydroimidazole ring, the naphthalene sulfonyl group, and the 2,5-dimethylphenyl methylsulfanyl group could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its potential applications.